ETHYL 5'-[2-(PIPERIDIN-1-YL)ACETAMIDO]-[2,3'-BITHIOPHENE]-4'-CARBOXYLATE
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Description
ETHYL 5'-[2-(PIPERIDIN-1-YL)ACETAMIDO]-[2,3'-BITHIOPHENE]-4'-CARBOXYLATE is a useful research compound. Its molecular formula is C18H22N2O3S2 and its molecular weight is 378.51. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
Ethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, a closely related compound, has been utilized in the synthesis of various biologically active compounds. These derivatives have been explored for their antimicrobial and anti-inflammatory activities. Notably, some compounds exhibit promising biological activity, highlighting the potential of ethyl 2-(2-piperidylacetylamino)-4-(2-thienyl)thiophene-3-carboxylate derivatives in medicinal chemistry (Narayana et al., 2006).
Chemical Synthesis and Derivatives
Research has shown that the acylation of ethyl 2-amino-thiophene-3-carboxylates, followed by subsequent reactions, can lead to the creation of compounds with potentially useful properties. This process illustrates the chemical versatility of compounds related to ethyl 2-(2-piperidylacetylamino)-4-(2-thienyl)thiophene-3-carboxylate (Sauter et al., 1976).
Novel Polyfunctional Substitutes
The synthesis of novel polyfunctionally substituted indeno[2,1-b]thiophene compounds derived from indanones has been explored. This research demonstrates the potential of thiophene derivatives in creating diverse and complex chemical structures (Fu & Wang, 2008).
Antimicrobial Activity
A study using 3-Ethyl 2-amino-4-methyl-5-phenyl thiophene carboxylate, a compound similar in structure, resulted in derivatives that displayed antibacterial and antifungal activities. This highlights the potential of thiophene derivatives in developing new antimicrobial agents (Faty et al., 2010).
Reaction with Secondary Amines
Ethyl 2-[5-aryl-2-oxofuran-3(2H)-ylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylates, when reacted with secondary amines, produce various derivatives. This research shows the reactivity of thiophene derivatives in organic synthesis (Vasileva et al., 2018).
Disperse Dyes Synthesis
Ethyl 2-acetamido-3-cyano-5-carbethoxy thiophene-4-acetic acid ester has been synthesized and used to produce novel styryl dyes. These dyes have applications in coloring materials like polyester, demonstrating the application of thiophene derivatives in dye chemistry (Rangnekar & Sabnis, 2007).
Antiproliferative Activity
A novel series of thiophene derivatives have been prepared and tested for their antiproliferative activity. This study shows the potential use of thiophene derivatives in cancer research, particularly in developing treatments for breast and colon cancer (Ghorab et al., 2013).
Antiinflammatory Activity
The synthesis of certain thienopyrimidine derivatives, related to ethyl 2-(2-piperidylacetylamino)-4-(2-thienyl)thiophene-3-carboxylate, has demonstrated significant anti-inflammatory activity. This suggests potential therapeutic applications in inflammation-related disorders (El-kerdawy et al., 1996).
Properties
IUPAC Name |
ethyl 2-[(2-piperidin-1-ylacetyl)amino]-4-thiophen-2-ylthiophene-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O3S2/c1-2-23-18(22)16-13(14-7-6-10-24-14)12-25-17(16)19-15(21)11-20-8-4-3-5-9-20/h6-7,10,12H,2-5,8-9,11H2,1H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCJJYLDYDDGVPG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC=C1C2=CC=CS2)NC(=O)CN3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.